![molecular formula C10H7Cl2N B1369032 4,7-Dichloro-8-methylquinoline CAS No. 643039-79-6](/img/structure/B1369032.png)
4,7-Dichloro-8-methylquinoline
Overview
Description
4,7-Dichloro-8-methylquinoline is a chemical compound with the molecular formula C10H7Cl2N . It has an average mass of 212.075 Da and a monoisotopic mass of 210.995560 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring fused to a phenol, with a chlorine atom attached at the 4 and 7 positions, and a methyl group attached at the 8 position . The InChI string isInChI=1S/C10H7Cl2N/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-5H,1H3
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 212.07 g/mol . It has a XLogP3-AA value of 3.8, indicating its lipophilicity . It has no hydrogen bond donors, one hydrogen bond acceptor, and no rotatable bonds . Its topological polar surface area is 12.9 Ų . It has a complexity of 186 .Scientific Research Applications
Synthesis and Spectroscopic Studies : A study by Małecki et al. (2010) focused on the synthesis and spectroscopic characterization of various hydroxyhaloquinolines, including derivatives similar to 4,7-Dichloro-8-methylquinoline. The research highlighted the preparation, characterization, and crystal structure determination of these compounds, offering insights into their chemical properties and potential applications (Małecki et al., 2010).
Antimicrobial Potentials : Kim et al. (2014) investigated the antimicrobial activities of Citrullus colocynthis fruits and 4-methylquinoline analogues against foodborne bacteria. This study suggests the potential use of these compounds in developing natural preservatives for food safety (Kim et al., 2014).
Inhibitory Effects on Phenylethanolamine N-methyltransferase : Research by Demarinis et al. (1981) explored the inhibitory properties of various compounds, including 7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline, on phenylethanolamine N-methyltransferase. This enzyme is crucial in epinephrine biosynthesis, indicating potential therapeutic applications of these compounds (Demarinis et al., 1981).
Aerobic Biodegradation by Soil Bacteria : Sutton et al. (1996) reported on the aerobic biodegradation of 4-methylquinoline by a soil bacterium. This study highlights the environmental implications of methylquinolines, which are common contaminants in groundwater, and their degradation by soil bacteria (Sutton et al., 1996).
Application in Alzheimer's Disease Research : Villemagne et al. (2017) conducted a study targeting amyloid β in Alzheimer's disease using a novel 8-OH quinoline, highlighting the potential therapeutic applications of these compounds in neurodegenerative diseases (Villemagne et al., 2017).
Photodegradation of Quinolinecarboxylic Herbicides : Pinna and Pusino (2012) explored the photodegradation of quinolinecarboxylic herbicides in aqueous systems. This research provides insight into the environmental impact and degradation pathways of these compounds (Pinna & Pusino, 2012).
Safety and Hazards
4,7-Dichloro-8-methylquinoline is classified as Acute toxicity - Category 3, Oral, and Serious eye damage, Category 1 . It is toxic if swallowed and causes serious eye damage . Safety measures include washing thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gear . In case of ingestion or contact with eyes, immediate medical help is advised .
Properties
IUPAC Name |
4,7-dichloro-8-methylquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2N/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQZPQJSDRNYOBI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C(C=CN=C12)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00589022 | |
Record name | 4,7-Dichloro-8-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00589022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
643039-79-6 | |
Record name | 4,7-Dichloro-8-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00589022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 643039-79-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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